Cas no 854159-47-0 (1-(2-bromopyridin-3-yl)piperazine)

1-(2-Bromopyridin-3-yl)piperazine is a versatile heterocyclic compound featuring a brominated pyridine moiety linked to a piperazine ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent at the 2-position of the pyridine ring enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The piperazine group contributes to favorable binding properties, often improving pharmacokinetic profiles in drug candidates. Its stability and well-defined reactivity make it a reliable building block for medicinal chemistry research, especially in the design of kinase inhibitors and CNS-targeting compounds. The compound is typically supplied with high purity to ensure consistent performance in synthetic applications.

1-(2-bromopyridin-3-yl)piperazine structure

854159-47-0 structure

Product Name:1-(2-bromopyridin-3-yl)piperazine

CAS No:854159-47-0

MF:C₉H₁₂BrN₃

MW:242.11568069458

CID:1119107

PubChem ID:83299179

Update Time:2025-06-07

1-(2-bromopyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromo-3-pyridinyl)-Piperazine
- 1-(2-bromopyridin-3-yl)piperazine
- GS0801
- EN300-1897323
- 854159-47-0
- Inchi： 1S/C9H12BrN3/c10-9-8(2-1-3-12-9)13-6-4-11-5-7-13/h1-3,11H,4-7H2
- InChI Key： CPXVQDMPRPAOMJ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)N1CCNCC1

Computed Properties

Exact Mass: 241.02146g/mol
Monoisotopic Mass: 241.02146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 28.2Å²

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Enamine	EN300-1897323-2.5g	1-(2-bromopyridin-3-yl)piperazine	854159-47-0	2.5g	$2688.0	2023-09-18
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Enamine	EN300-1897323-1g	1-(2-bromopyridin-3-yl)piperazine	854159-47-0	1g	$1371.0	2023-09-18
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